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Compound of Interest

Compound Name: [1,4"-Bipiperidin]-2-one
CAS No.: 159874-26-7
Cat. No.: B070529
Get Quote
. J

Understanding the fundamental properties of [1,4'-Bipiperidin]-2-one is the first step in a
robust safety assessment. The structure combines a basic piperidine ring with a piperidin-2-one
(a &-valerolactam) ring. This bifunctional nature dictates its reactivity, solubility, and potential
biological interactions.
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Property Value /| Description

IUPAC Name 1-(Piperidin-4-yl)piperidin-2-one

Synonyms 4-(2-Oxo-piperidin-1-yl)piperidine

Molecular Formula C10H18N20

Molecular Weight 182.26 g/mol

Appearance Expected to be an off-white to pale yellow solid.

Key Structural Features

A bicyclic system composed of a piperidine ring
and a piperidin-2-one ring linked by a C-N bond.
Contains a secondary amine (nucleophilic) and

a cyclic amide (lactam).

Solubility

Expected to have moderate solubility in polar
organic solvents and limited solubility in water.
Salt forms would exhibit enhanced aqueous
solubility.[1]

Section 2: Hazard Identification and Risk

Assessment

Based on the GHS classification of the parent compound, [1,4'-Bipiperidine], this derivative

should be handled as a hazardous substance.[7][10] The primary risks are associated with its

corrosive and irritant nature, stemming from the basicity of the piperidine nitrogen.

GHS Hazard Summary (Extrapolated)
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Pictogram Signal Word Hazard Class & Statement

Skin Corrosion/Irritation
(Category 1B/2): H314/H315 -
Causes severe skin burns and
eye damage / Causes skin
irritation.[7][10] Serious Eye
Damage/Irritation (Category
Danger / Warning 1/2A): H318/H319 - Causes
serious eye damage / Causes
serious eye irritation.[7][10]
Specific Target Organ Toxicity -
Single Exposure (Category 3):
H335 - May cause respiratory
irritation.[7][10]

Primary Routes of Exposure and Health Effects:

 Inhalation: Inhalation of dust may cause severe irritation to the respiratory tract.[7][10]

o Skin Contact: The compound is expected to be corrosive or irritating. Direct contact can lead
to skin irritation, redness, or chemical burns.[7]

o Eye Contact: Poses a significant risk of serious eye damage. Contact can cause severe
irritation, pain, and burns that may lead to permanent vision impairment.[7][9][10]

 Ingestion: Harmful if swallowed. May cause burns to the gastrointestinal tract.[8][9]

Section 3: Safe Handling, Storage, and Engineering
Controls

A multi-layered approach to safety, combining engineering controls, appropriate personal
protective equipment, and standardized procedures, is essential for mitigating the risks
associated with [1,4'-Bipiperidin]-2-one.

Engineering Controls
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e Fume Hood: All manipulations of the solid compound or its solutions must be conducted in a
certified chemical fume hood to prevent inhalation of dust or vapors.

e Ventilation: Ensure adequate general laboratory ventilation.[10]

o Safety Equipment: An operational eyewash station and safety shower must be immediately
accessible in the work area.[9][10]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles and a full-face shield when handling
the solid or concentrated solutions.[9]

» Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves
for integrity before each use and consult the manufacturer's data for breakthrough times.[10]

» Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.
Ensure no skin is exposed.[11]

Standard Handling and Storage Protocol

o Handling: Avoid all personal contact.[11] Prevent dust formation during weighing and transfer
by handling the material gently. Use spark-proof tools and maintain a clutter-free workspace.
[9] Do not eat, drink, or smoke in the laboratory.[11]

» Storage: Store in a tightly closed, properly labeled container.[10] Keep in a cool, dry, and
well-ventilated area designated for hazardous chemicals.[10] Store away from incompatible
materials, particularly strong oxidizing agents and strong acids.[9]
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A workflow for the safe handling of [1,4'-Bipiperidin]-2-one.

Section 4: Synthesis and Reactivity Considerations
Reactivity Profile

 Stability: The compound is expected to be stable under normal laboratory storage conditions.
[12]
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e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[9] The
secondary amine is basic and will react exothermically with acids. The lactam ring can be
susceptible to hydrolysis under strong acidic or basic conditions.

o Hazardous Decomposition Products: Combustion may produce toxic gases, including carbon
monoxide, carbon dioxide, and nitrogen oxides.[9]

Conceptual Synthetic Pathway

The synthesis of [1,4'-Bipiperidin]-2-one is not widely documented, but a logical retrosynthetic
analysis suggests several viable routes. One plausible approach involves the coupling of a
piperidine synthon with a piperidin-2-one synthon. For instance, a nucleophilic substitution
reaction between 4-halopiperidine (suitably N-protected) and the anion of piperidin-2-one,
followed by deprotection, could yield the target molecule. An alternative is reductive amination
between piperidin-4-one and piperidin-2-one, though this is less conventional. The diagram
below illustrates a conceptual disconnection.
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A conceptual retrosynthetic analysis for [1,4'-Bipiperidin]-2-one.

Section 5: Emergency and Spill Response
Procedures

Prompt and correct action is critical in the event of an exposure or spill.

Personnel Exposure Protocol

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. Seek immediate medical attention.[9][13]
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» Skin Contact: Immediately remove all contaminated clothing and flush the affected skin area
with large amounts of water for at least 15 minutes. Use a safety shower if the spill is
extensive. Seek medical attention if irritation persists.[9][13][14]

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[9][10]

e Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.

Small-Scale Laboratory Spill (<10 g) Cleanup Protocol

This protocol is for trained laboratory personnel only. For large spills, evacuate the area and
call emergency responders.

o Alert & Evacuate: Alert personnel in the immediate vicinity and evacuate the area.[13][15]

o Secure Area: Restrict access to the spill area. If the substance is flammable or used with
flammable solvents, remove all ignition sources.[15]

e Don PPE: At a minimum, don a lab coat, safety goggles, face shield, and double-layer
chemically resistant gloves.

» Contain Spill: If the spill is a liquid, create a dike around the spill using an inert absorbent
material like vermiculite, sand, or cat litter.[16]

o Absorb & Neutralize: For a solid spill, carefully cover it with an inert absorbent material to
prevent it from becoming airborne.[16] Do NOT use combustible materials like paper towels
to absorb the bulk of the spill.

o Collect Residue: Carefully sweep or scoop the absorbed material and place it into a heavy-
duty plastic bag or a sealable, labeled container.[14][16]

o Decontaminate: Wipe the spill area with a suitable decontamination solution (e.g., soap and
water), followed by clean water. Collect all cleaning materials in a separate hazardous waste
bag.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
https://emergencyplanning.nmsu.edu/departments/Chemical-Exposure-and-Spill-Response-Procedure-09_25_2024.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
http://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22028~~PDF~~MTR~~AUSD~~EN~~2022-11-18%2019:54:39~~1%204-Bipiperidine~~
https://www.fishersci.com/store/msds?partNumber=AC165450500&countryCode=US&language=en
https://emergencyplanning.nmsu.edu/departments/Chemical-Exposure-and-Spill-Response-Procedure-09_25_2024.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response.pdf
https://sites.rowan.edu/facilities/_docs/chemical-spill-response.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://ehs.princeton.edu/chemical/spill/procedures
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Dispose: Seal and label the container as "Hazardous Waste: [1,4'-Bipiperidin]-2-one Spill
Debris." Dispose of the waste through your institution's hazardous waste management
program.

o Report: Report the incident to your laboratory supervisor and institutional Environmental
Health and Safety (EHS) office.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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